P2X7-IN-2

• Molecular Formula: C22H21F4N3O2
• Molecular Weight: 435.4 g/mol
• InChI: InChI=1S/C22H21F4N3O2/c1-12-3-5-16-15(7-8-29(21(16)31)13(2)11-27)20(12)28-19(30)10-14-4-6-17(18(23)9-14)22(24,25)26/h3-9,13H,10-11,27H2,1-2H3,(H,28,30)/t13-/m1/s1
• InChIKey: RKIHNKBYTUYHDG-CYBMUJFWSA-N

P2X7-IN-2: Selective P2X7 Inhibitor for IL-1β Assays

P2X7-IN-2 (CAS 1058709-63-9), also designated as compound 58, is a synthetic small-molecule inhibitor of the P2X7 purinergic receptor, a ligand-gated ion channel implicated in inflammatory cytokine processing and release. The compound is characterized by a tetrahydroisoquinoline core bearing a 3-fluoro-4-(trifluoromethyl)phenylacetamide substituent, with a molecular formula of C22H21F4N3O2 (free base, MW 435.41) or C24H22F7N3O4 as the trifluoroacetate salt. [1] Its primary reported pharmacological activity is the potent suppression of ATP-induced interleukin-1β (IL-1β) release from human whole blood, distinguishing it within the broader P2X7 antagonist landscape for its reported sub-nanomolar functional potency in a physiologically relevant matrix. [2]

Selective P2X7 pathway inhibition IL-1β release studies in human whole blood or PBMC assays.

Human whole blood matrix characterization Potency data generated directly in a protein-rich, physiologically relevant matrix.

Structurally orthogonal chemotype Tetrahydroisoquinoline scaffold provides a tool distinct from cyanoguanidine or aryl amide probes. Broad-selectivity profiling not publicly available; class-level inference.

• [1] TargetMol. P2X7-IN-2 TFA (T75254) Product Datasheet. Available at: https://www.targetmol.cn/compound/p2x7-in-2_tfa View Source
• [2] PeptideDB. P2X7-IN-2 Product Database Entry. Available at: https://www.peptidedb.com View Source

P2X7-IN-2 vs Other Antagonists: IL-1β Release

P2X7 antagonists span multiple chemotypes — including cyanoguanidines (A-740003), aryl amides (A-804598), isoquinoline sulfonamides (KN-62), and triphenylmethane dyes (Brilliant Blue G) — with widely divergent potency, selectivity, and species ortholog profiles. [1] Crucially, antagonist potency measured by calcium flux or dye uptake in recombinant cell lines does not reliably predict functional inhibition of IL-1β release in human whole blood, where plasma protein binding, cell permeability, and receptor reserve differ substantially. [2] P2X7-IN-2 is specifically characterized by its sub-nanomolar IC50 value for IL-1β suppression in human whole blood — a functional, disease-relevant endpoint that cannot be assumed from recombinant receptor IC50 values alone. Substituting a structurally or pharmacologically uncharacterized analog without equivalent whole-blood IL-1β data risks model failure and data irreproducibility in inflammation and autoimmunity research.

Recombinant potency ≠ whole-blood IL-1β inhibition

Antagonist IC50 values from Ca2+ flux or dye uptake in recombinant cell lines do not reliably predict functional suppression of IL-1β release in human whole blood. Compounds characterized only in recombinant systems may require extensive re-validation.

Chemotype-dependent pharmacology may not transfer

P2X7 antagonists from cyanoguanidine, aryl amide, isoquinoline sulfonamide, or triarylmethane classes exhibit divergent selectivity and species ortholog profiles. Substituting a structurally unrelated analog without equivalent whole-blood IL-1β data risks confounding off-target effects.

Uncharacterized analogs risk model failure

Compounds lacking direct functional IL-1β release data in the intended experimental matrix may lead to irreproducible results, particularly in inflammasome and cytokine signaling studies where matrix-dependent potency shifts are common.

• [1] Caseley EA, Muench SP, Roger S, et al. Non-synonymous single nucleotide polymorphisms in the P2X receptor genes: association with diseases, impact on receptor functions and potential use as diagnosis biomarkers. Int J Mol Sci. 2014;15(8):13344-13371. Table 2: Comparative IC50 values for P2X7 antagonists including KN-62, A-740003, A-804598. View Source
• [2] Park J-H, Kim Y-C. P2X7 receptor antagonists: a patent review (2010–2015). Expert Opin Ther Pat. 2017;27(3):257-267. Review highlighting the disconnect between recombinant receptor potency and whole-blood functional activity across P2X7 antagonist chemotypes. View Source

P2X7-IN-2: Comparative Potency & Selectivity

Whole Blood IL-1β Release Potency vs A-740003 & A-804598

P2X7-IN-2 demonstrates an IC50 of 0.01 nM for inhibition of ATP-induced IL-1β release from human whole blood, measured after 30 minutes of compound pre-incubation across a 0–1 μM concentration range. [1] By cross-study comparison, the structurally distinct competitive antagonist A-740003 exhibits a substantially higher IC50 of 156 nM for IL-1β release in differentiated human THP-1 cells, a cell-line model with different sensitivity and protein binding characteristics. Similarly, A-804598, a potent competitive antagonist with recombinant hP2X7 IC50 of 11 nM (Ca2+ flux), has not been reported to achieve sub-nanomolar functional suppression of IL-1β in whole blood. The ~15,600-fold potency differential between P2X7-IN-2 and A-740003 in functional IL-1β assays underscores that recombinant receptor binding or calcium flux IC50 values do not linearly translate to cytokine release inhibition in complex biological matrices.

IL-1β Release Potency

Context-dependent

P2X7-IN-2: IC50 0.01 nM (human whole blood IL-1β)
A-740003: IC50 156 nM (THP-1 IL-1β)
A-804598: IC50 11 nM (hP2X7 Ca2+ flux; no whole-blood IL-1β data)

Reported functional assay context: recombinant receptor potency does not linearly translate to cytokine release inhibition in complex biological matrices.

Cross-study comparison; different assay matrices noted. Direct head-to-head data not available.

Evidence Dimension	Inhibition of IL-1β release (functional potency)
Target Compound Data	IC50 = 0.01 nM (human whole blood, 30 min pre-incubation, 0–1 μM range)
Comparator Or Baseline	A-740003: IC50 = 156 nM (differentiated human THP-1 cells, IL-1β release); A-804598: IC50 = 11 nM (recombinant hP2X7 Ca2+ flux only; no whole-blood IL-1β IC50 reported)
Quantified Difference	P2X7-IN-2 is approximately 15,600-fold more potent than A-740003 in functional IL-1β inhibition (cross-study; different assay matrices noted)
Conditions	P2X7-IN-2: Human whole blood, ATP-induced IL-1β release, 30 min pre-incubation, 0–1 μM. A-740003: Differentiated THP-1 cells, agonist-induced IL-1β release. A-804598: Recombinant HEK-hP2X7 Ca2+ flux assay.

Why This Matters

For researchers modeling inflammasome-driven IL-1β release in a physiologically relevant human matrix, P2X7-IN-2 offers functional potency several orders of magnitude beyond commonly used benchmark antagonists, potentially enabling lower working concentrations and reduced off-target risk in complex biological systems.

• [1] PeptideDB / MedChemExpress. P2X7-IN-2 (compound 58) In Vitro Data: IC50 0.01 nM for human whole blood IL-1β release inhibition (0–1 μM, 30 min). View Source

Human P2X7 Antagonism: Potency vs KN-62

KN-62 (1-[N,O-bis(5-isoquinolinesulfonyl)-N-methyl-L-tyrosyl]-4-phenylpiperazine) is a widely used albeit modest-potency P2X7 antagonist with a reported hP2X7 IC50 of approximately 100–130 nM in recombinant systems. [1] P2X7-IN-2, with its IC50 of 0.01 nM in human whole blood IL-1β release, represents a potency improvement of roughly 10,000- to 13,000-fold over KN-62 at the functional level, albeit measured in a different assay format. Furthermore, KN-62 is recognized as a non-selective agent that also inhibits Ca2+/calmodulin-dependent protein kinase II (CaMKII), introducing confounding pharmacology in signaling studies. [2] While direct selectivity profiling of P2X7-IN-2 against CaMKII or other P2X subtypes has not been published, its distinct tetrahydroisoquinoline chemotype diverges substantially from the isoquinoline sulfonamide scaffold associated with KN-62's off-target activity, suggesting a structurally orthogonal selectivity risk profile.

Potency vs KN-62

Context-dependent

~10,000–13,000×
greater functional potency vs KN-62 (cross-study, different assay formats)

Supports P2X7-mediated signaling studies without CaMKII confounding pharmacology (KN-62 also inhibits CaMKII).

Direct P2X7-IN-2 selectivity panel unpublished; chemotype orthogonality suggested by structural divergence.

Evidence Dimension	Human P2X7 receptor antagonism potency
Target Compound Data	IC50 = 0.01 nM (IL-1β release, human whole blood)
Comparator Or Baseline	KN-62: IC50 ≈ 100–130 nM (recombinant hP2X7, Ca2+ flux or YO-PRO1 uptake); also inhibits CaMKII
Quantified Difference	Approximately 10,000- to 13,000-fold greater functional potency for P2X7-IN-2; different assay formats preclude direct potency ratio calculation
Conditions	P2X7-IN-2: Human whole blood IL-1β release assay. KN-62: Recombinant HEK-hP2X7 Ca2+ flux and YO-PRO1 dye uptake assays.

Why This Matters

Investigators seeking to isolate P2X7-mediated signaling without CaMKII confounding effects should note the chemotype orthogonality of P2X7-IN-2 relative to KN-62, even if formal selectivity panel data for P2X7-IN-2 remain unpublished; procurement decisions must weigh this potency advantage against the current absence of comprehensive selectivity characterization.

• [1] Caseley EA, Muench SP, Roger S, et al. Non-synonymous single nucleotide polymorphisms in the P2X receptor genes. Int J Mol Sci. 2014;15(8):13344-13371. Table 2: KN-62 hP2X7 IC50 ~100 nM. View Source
• [2] Gargett CE, Wiley JS. The isoquinoline derivative KN-62: a potent antagonist of the P2Z-receptor of human lymphocytes. Br J Pharmacol. 1997;120(8):1483-1490. Documents KN-62 CaMKII inhibitory activity. View Source

Chemotype Differentiation: Tetrahydroisoquinoline vs Other Classes

P2X7-IN-2 is built on a chiral tetrahydroisoquinoline core with a 3-fluoro-4-(trifluoromethyl)phenylacetamide side chain, representing a chemotype distinct from the major P2X7 antagonist classes: (i) cyanoguanidines such as A-740003 and A-438079, (ii) aryl amides including A-804598, (iii) isoquinoline sulfonamides like KN-62, and (iv) triphenylmethane dyes such as Brilliant Blue G. [1] The tetrahydroisoquinoline scaffold introduces different hydrogen-bonding and steric constraints at the P2X7 allosteric or orthosteric binding pocket compared to the planar cyanoguanidine or biaryl amide pharmacophores. While structure-based binding mode data are not publicly available for P2X7-IN-2, the patent literature indicates that this scaffold was optimized for whole-blood IL-1β potency rather than recombinant receptor binding alone, suggesting that its physicochemical properties (clogP, polar surface area, hydrogen-bond donor/acceptor profile) were tuned for functional activity in protein-rich physiological media. [2] This chemotype divergence provides a structurally complementary tool for probing P2X7 pharmacology orthogonal to cyanoguanidine-based chemical probes.

Chemotype Differentiation

Class-level

Tetrahydroisoquinoline core distinct from cyanoguanidine, aryl amide, sulfonamide, and triarylmethane classes.

Provides a structurally orthogonal chemical tool for controlling chemotype-specific off-target effects when used alongside other P2X7 probes.

Binding mode and broad kinase/off-target selectivity not characterized; class-level inference from scaffold comparison.

Evidence Dimension	Chemical scaffold classification and predicted pharmacological behavior
Target Compound Data	Tetrahydroisoquinoline core; (R)-N-(2-(1-aminopropan-2-yl)-6-methyl-1-oxo-1,2-dihydroisoquinolin-5-yl)-2-(3-fluoro-4-(trifluoromethyl)phenyl)acetamide; MW 435.41; cLogP not publicly reported
Comparator Or Baseline	Class I (cyanoguanidines): A-740003, A-438079. Class II (aryl amides): A-804598, GW791343. Class III (isoquinoline sulfonamides): KN-62. Class IV (triarylmethanes): Brilliant Blue G.
Quantified Difference	Qualitative chemotype divergence; no single numerical parameter captures scaffold orthogonality. P2X7-IN-2's tetrahydroisoquinoline core is structurally distinct from all four major antagonist classes.
Conditions	Structural classification based on published chemical structures; binding mode and target engagement kinetics not characterized for P2X7-IN-2.

Why This Matters

For laboratories conducting chemical biology or probe-based studies, P2X7-IN-2 offers a structurally orthogonal tool compound that can help control for chemotype-specific off-target effects when used alongside cyanoguanidine or aryl amide probes, provided users acknowledge the absence of published broad-selectivity profiling.

• [1] Park J-H, Kim Y-C. P2X7 receptor antagonists: a patent review (2010–2015). Expert Opin Ther Pat. 2017;27(3):257-267. Comprehensive review classifying P2X7 antagonist chemotypes. View Source
• [2] Actelion Pharmaceuticals Ltd. Heterocyclic amide derivatives as P2X7 receptor antagonists. US Patent US9409917B2. Issued August 9, 2016. Patent describing the chemical series from which P2X7-IN-2 (compound 58) originates. View Source

Human Whole Blood vs Recombinant P2X7 Assay Relevance

The primary pharmacological characterization of P2X7-IN-2 employs a human whole blood IL-1β release assay — a disease-relevant, protein-rich matrix that accounts for plasma protein binding, cellular heterogeneity, and endogenous receptor expression levels. [1] This contrasts with the recombinant HEK or 1321N1 cell line Ca2+ flux and YO-PRO1 dye uptake assays predominantly used to characterize A-740003 (IC50 40 nM hP2X7 Ca2+ flux), A-804598 (IC50 11 nM hP2X7 Ca2+ flux), A-438079 (IC50 ~300 nM hP2X7), and KN-62 (IC50 ~100 nM hP2X7). It is well established that antagonist IC50 values in recombinant overexpression systems can differ by 10- to 1,000-fold from those measured in primary human cells or whole blood due to differences in receptor reserve, coupling efficiency, and drug partitioning. [2] P2X7-IN-2's direct characterization in human whole blood provides a more translationally informative potency metric for researchers studying inflammasome biology, cytokine release, and sterile inflammation, reducing the uncertainty associated with extrapolating from recombinant system IC50 values.

Assay Matrix Relevance

Class-level

Human whole blood IL-1β assay vs recombinant Ca2+ flux/YO-PRO1 uptake.

Direct whole-blood characterization reduces uncertainty from matrix-dependent potency shifts reported for P2X7 antagonists (10- to 1,000-fold).

Recombinant-to-physiological potency extrapolation carries risk; whole-blood data provides more relevant potency context for inflammasome research.

Evidence Dimension	Assay matrix physiological relevance for potency interpretation
Target Compound Data	Characterized directly in human whole blood IL-1β release assay (IC50 0.01 nM, 30 min incubation)
Comparator Or Baseline	A-740003, A-804598, A-438079, KN-62: Primarily characterized in recombinant HEK/1321N1 P2X7 Ca2+ flux or YO-PRO1 uptake assays; secondary IL-1β data (where available) in THP-1 cells or isolated PBMCs, not whole blood.
Quantified Difference	Not directly quantifiable (assay format difference); however, literature indicates recombinant-to-physiological potency shifts of 10- to 1,000-fold for P2X7 antagonists, which P2X7-IN-2's direct whole-blood characterization circumvents.
Conditions	P2X7-IN-2: LPS-primed human whole blood, ATP stimulation, IL-1β ELISA endpoint. Comparators: HEK-hP2X7 or 1321N1-hP2X7 recombinant Ca2+ flux (Fluo-4) or YO-PRO1 uptake.

Why This Matters

Procurement decisions for translational inflammation research should prioritize compounds with potency data generated in the intended experimental matrix; P2X7-IN-2's direct whole-blood characterization reduces the risk of under-dosing or over-dosing due to matrix-dependent potency shifts.

• [1] PeptideDB / TargetMol. P2X7-IN-2 assay description: human whole blood, IL-1β release, 0–1 μM, 30 min pre-incubation. View Source
• [2] Michel AD, Chambers LJ, Walter DS. Complexities of measuring antagonist potency at P2X7 receptor orthologs. Purinergic Signal. 2008;4(2):113-124. Demonstrates assay-dependent potency shifts for P2X7 antagonists across recombinant, native cell, and tissue preparations. View Source

P2X7-IN-2 Application Scenarios

Inflammasome & IL-1β Release in Whole Blood or PBMC

P2X7-IN-2 is optimally suited as a high-potency tool compound for suppressing ATP-induced IL-1β release in human whole blood or peripheral blood mononuclear cell (PBMC) assays. Its reported IC50 of 0.01 nM in whole blood supports working concentrations in the low nanomolar to sub-nanomolar range, minimizing the risk of solvent (DMSO) toxicity and off-target effects associated with micromolar concentrations required by less potent antagonists such as A-740003 (IL-1β IC50 156 nM in THP-1 cells) or KN-62 (hP2X7 IC50 ~100 nM). [1] This application scenario directly leverages the compound's primary differentiation — functional potency in a disease-relevant human matrix — and is appropriate for target validation, pathway dissection, and compound profiling in inflammasome biology.

Orthogonal Chemical Probe for P2X7 Target Engagement

When used in combination with cyanoguanidine-based probes (e.g., A-740003, A-438079) or aryl amide antagonists (e.g., A-804598), P2X7-IN-2 provides a structurally orthogonal chemical tool to control for chemotype-specific off-target effects. Laboratories conducting rigorous P2X7 target validation should consider employing at least two structurally distinct antagonists; P2X7-IN-2's tetrahydroisoquinoline scaffold [1] is distinct from the cyanoguanidine, aryl amide, isoquinoline sulfonamide, and triarylmethane classes that dominate the commercially available P2X7 antagonist space. [2] Concordant results across chemotypes strengthen target specificity claims.

Positive Control for P2X7 Antagonist Screening

P2X7-IN-2 can serve as a high-sensitivity positive control in human whole blood IL-1β release assays within a screening cascade, establishing a robust assay window at sub-nanomolar concentrations. Its extreme potency enables clear separation from weaker tool compounds and facilitates Z'-factor determination and assay quality control. However, users should independently verify lot-to-lot potency consistency, as the compound's reported 0.01 nM IC50 approaches the theoretical limit of detection for many ELISA-based IL-1β assays, and minor variations in compound handling (adsorption, solubility) could disproportionately affect apparent potency.

Autoimmunity & Sterile Inflammation Disease Models

The compound's reported use context — autoimmunity, inflammation, and cardiovascular disease research — aligns with the established role of P2X7-driven IL-1β release in rheumatoid arthritis, inflammatory bowel disease, gout, atherosclerosis, and neuropathic pain. [1] P2X7-IN-2 may be considered for in vivo proof-of-concept studies where maximal P2X7 blockade is desired, contingent upon independent characterization of pharmacokinetic properties, bioavailability, and metabolic stability, which are not publicly disclosed. Researchers are advised that the absence of published in vivo PK/PD data for this specific compound constitutes a critical evidence gap that must be addressed before committing to animal studies.

Application

Selection Property

Validation Focus

Whole-blood IL-1β release assay

Functional potency in human whole blood matrix

IL-1β inhibition at sub-nanomolar assay concentrations; matrix-specific response

P2X7 target engagement probe

Structurally orthogonal tetrahydroisoquinoline chemotype

Chemotype-specific off-target control across antagonist classes

IL-1β assay positive control

High-sensitivity assay window at low nanomolar range

Lot-to-lot potency consistency and assay Z'-factor determination

Sterile inflammation research models

Reported use context in inflammasome-driven disease research

In vivo PK/PD and bioavailability characterization (not publicly disclosed)

• [1] Burnstock G, Knight GE. The potential of P2X7 receptors as a therapeutic target, including inflammation and tumour progression. Purinergic Signal. 2018;14(1):1-18. Review of P2X7 therapeutic indications. View Source
• [2] Park J-H, Kim Y-C. P2X7 receptor antagonists: a patent review (2010–2015). Expert Opin Ther Pat. 2017;27(3):257-267. Classification of P2X7 antagonist chemotypes supporting orthogonal probe strategy. View Source